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Compound of Interest

Compound Name: 1,2-Dimethylcyclopentene

Cat. No.: B3386875 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular properties, synthesis,

and characterization of 1,2-Dimethylcyclopentene, a cyclic alkene of interest in organic

synthesis and as a potential building block in the development of novel chemical entities.

Core Molecular Information
1,2-Dimethylcyclopentene is a hydrocarbon with the chemical formula C₇H₁₂.[1] It is a

flammable liquid and requires careful handling in a laboratory setting.

Physicochemical and Spectroscopic Data
The following table summarizes the key quantitative data for 1,2-Dimethylcyclopentene,

compiled from various chemical databases.
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Property Value

Molecular Formula C₇H₁₂

Molecular Weight 96.17 g/mol

CAS Number 765-47-9

Boiling Point 105.8 °C at 760 mmHg

Melting Point -90.4 °C

Density 0.815 g/cm³

Refractive Index 1.456

Vapor Pressure 33.9 mmHg at 25°C

LogP 2.50670

Exact Mass 96.093900383 Da

Experimental Protocols
A common and effective method for the synthesis of 1,2-Dimethylcyclopentene is the acid-

catalyzed dehydration of 1,2-dimethylcyclopentanol. This elimination reaction proceeds via an

E1 mechanism.

Protocol: Acid-Catalyzed Dehydration of 1,2-Dimethylcyclopentanol

This protocol is adapted from established procedures for the dehydration of cyclic alcohols.

Materials:

1,2-Dimethylcyclopentanol

85% Phosphoric acid (H₃PO₄) or concentrated Sulfuric acid (H₂SO₄)

5% Sodium bicarbonate (NaHCO₃) solution

Anhydrous sodium sulfate (Na₂SO₄)
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Boiling chips

Round-bottom flask (50 mL)

Fractional distillation apparatus

Separatory funnel

Erlenmeyer flask

Procedure:

Reaction Setup: In a 50 mL round-bottom flask, place the desired amount of 1,2-

dimethylcyclopentanol and add a few boiling chips.

Acid Addition: Carefully and with swirling, add a catalytic amount of 85% phosphoric acid or

concentrated sulfuric acid to the flask.

Distillation: Assemble a fractional distillation apparatus with the round-bottom flask. Gently

heat the mixture using a heating mantle. The 1,2-Dimethylcyclopentene product will co-

distill with water as it is formed. Collect the distillate in a receiving flask.

Work-up: Transfer the collected distillate to a separatory funnel.

Neutralization: Add 5% sodium bicarbonate solution to the separatory funnel to neutralize

any remaining acid. Stopper the funnel, shake gently, and vent frequently to release any

pressure from the evolution of CO₂. Allow the layers to separate and then discard the lower

aqueous layer.

Washing: Wash the organic layer with water, separate, and discard the aqueous layer.

Drying: Transfer the organic layer to a clean, dry Erlenmeyer flask and add a small amount

of anhydrous sodium sulfate to remove any residual water. Swirl the flask and let it stand for

10-15 minutes.

Isolation: Decant or filter the dried liquid to obtain the crude 1,2-Dimethylcyclopentene. For

higher purity, a final fractional distillation can be performed.
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Characterization:

The identity and purity of the synthesized 1,2-Dimethylcyclopentene can be confirmed using

the following analytical techniques:

Gas Chromatography-Mass Spectrometry (GC-MS): To determine the purity of the product

and identify any isomeric byproducts.

Infrared (IR) Spectroscopy: To confirm the presence of a C=C bond and the absence of the -

OH group from the starting alcohol.

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To elucidate the chemical

structure of the final product.

Synthesis and Characterization Workflow
The following diagram illustrates the logical workflow for the synthesis and subsequent

characterization of 1,2-Dimethylcyclopentene.
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Start: 1,2-Dimethylcyclopentanol

Acid-Catalyzed Dehydration
(H₃PO₄ or H₂SO₄, Heat)

Fractional Distillation
(Product Collection)

Aqueous Workup
(Neutralization & Washing)

Drying
(Anhydrous Na₂SO₄)

Final Purification
(Optional Fractional Distillation)

Final Product:
1,2-Dimethylcyclopentene

Characterization

GC-MS IR Spectroscopy NMR Spectroscopy

Click to download full resolution via product page

Synthesis and characterization workflow for 1,2-Dimethylcyclopentene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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